(2E)-2-(aminomethylidene)-1-phenylbutane-1,3-dione
Overview
Description
(2E)-2-(aminomethylidene)-1-phenylbutane-1,3-dione is a chemical compound registered in the PubChem database It is known for its unique properties and applications in various scientific fields
Preparation Methods
Industrial Production Methods: Typically, industrial production methods would involve scaling up laboratory synthesis procedures to meet commercial demands, ensuring consistency and purity of the final product.
Chemical Reactions Analysis
Types of Reactions: (2E)-2-(aminomethylidene)-1-phenylbutane-1,3-dione undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are fundamental to its applications in different fields .
Common Reagents and Conditions: Common reagents and conditions used in reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The specific conditions depend on the desired reaction and the target products .
Major Products Formed: The major products formed from reactions involving this compound vary based on the type of reaction and the reagents used. Detailed information on the exact products is not available .
Scientific Research Applications
(2E)-2-(aminomethylidene)-1-phenylbutane-1,3-dione has a wide range of scientific research applications. It is used in chemistry for various synthesis reactions and as a reagent in organic synthesis. In biology, it is employed in studies related to cellular processes and molecular interactions. In medicine, this compound is investigated for its potential therapeutic effects and as a component in drug development. Industrially, it is used in the production of various chemical products and materials .
Mechanism of Action
The mechanism of action of (2E)-2-(aminomethylidene)-1-phenylbutane-1,3-dione involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. Detailed information on the exact molecular targets and pathways involved is not available .
Comparison with Similar Compounds
Conclusion
(2E)-2-(aminomethylidene)-1-phenylbutane-1,3-dione is a compound of significant interest in various scientific fields. While detailed information on its preparation methods, chemical reactions, and mechanism of action is limited, its applications in research and industry are noteworthy. Further studies and documentation are needed to fully understand and utilize the potential of this compound.
Properties
IUPAC Name |
(2E)-2-(aminomethylidene)-1-phenylbutane-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-8(13)10(7-12)11(14)9-5-3-2-4-6-9/h2-7H,12H2,1H3/b10-7+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUKNVGRLLVJHJC-JXMROGBWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(=CN)C(=O)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)/C(=C\N)/C(=O)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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